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Compound of Interest

Compound Name: Lsd1-IN-12

Cat. No.: B12420921 Get Quote

Essential Safety and Handling Guide for Lsd1-
IN-12
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Lsd1-IN-12, a potent inhibitor of Lysine-Specific Demethylase 1 (LSD1). Adherence to these

guidelines is essential to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)
Given the potent and potentially hazardous nature of Lsd1-IN-12 and similar research

compounds, a comprehensive approach to personal protection is mandatory. The following

table summarizes the required PPE for handling this compound.
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PPE Category Item Specifications and Use

Hand Protection
Double-gloving with nitrile

gloves

Change outer glove

immediately upon

contamination. Regularly

inspect gloves for tears or

punctures.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times in the

laboratory, especially when

handling the solid compound

or solutions.

Body Protection Laboratory coat

A buttoned, full-length lab coat

is required to protect skin and

clothing from splashes.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Recommended when handling

the solid compound to prevent

inhalation of fine particles. Use

in a well-ventilated area or a

chemical fume hood.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Lsd1-IN-12 is not publicly available, data from

structurally similar and functionally equivalent LSD1 inhibitors such as GSK2879552, ORY-

1001, and INCB059872 indicate a profile of potential hazards that should be assumed for

Lsd1-IN-12.

Assumed Hazard Profile:
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Hazard Class Precautionary Statements

Acute Toxicity (Oral, Dermal, Inhalation)

Avoid ingestion, skin contact, and inhalation. In

case of exposure, seek immediate medical

attention.

Serious Eye Damage/Irritation
Wear appropriate eye protection to prevent

contact.

Skin Corrosion/Irritation
Avoid direct contact with skin. Wash hands

thoroughly after handling.

Specific Target Organ Toxicity

May cause damage to organs through

prolonged or repeated exposure. Handle with

caution and appropriate containment.

General Handling Precautions:

Engineering Controls: Handle Lsd1-IN-12 in a well-ventilated laboratory, preferably within a

certified chemical fume hood, especially when working with the solid form or preparing stock

solutions.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound and before leaving the laboratory.

Avoid Aerosol Generation: Take care to avoid the generation of dust or aerosols during

handling.

Operational and Disposal Plans
A clear and concise plan for the entire lifecycle of the compound in the laboratory is crucial for

safety and compliance.
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Receiving and Storage Handling and Experimentation

Waste Management and Disposal

Receive Compound

Store at -20°C to -80°C
(as per supplier recommendation)

Verify integrity

Don Appropriate PPE

Weigh Solid Compound
(in fume hood)

Prepare Stock Solution
(e.g., in DMSO)

Perform Experiment

Contaminated Solid Waste
(gloves, tubes, etc.)

Contaminated Liquid Waste
(unused solutions)

Dispose as Hazardous
Chemical Waste
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LSD1 Core Complex

Histone Substrates

Transcriptional Outcome

LSD1
(KDM1A)

CoREST

 interacts

HDAC1/2

 interacts

H3K4me2
(Active Mark)

 demethylates

H3K9me2
(Repressive Mark)

 demethylates

Gene Repression

 leads to

Gene Activation

 leads to

Lsd1-IN-12

 inhibits
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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